Cas no 796083-83-5 (Glycine, N-[4-[[(2,4-dimethylphenyl)sulfonyl]amino]benzoyl]-)

• Product Name: Glycine, N-[4-[[(2,4-dimethylphenyl)sulfonyl]amino]benzoyl]-
• CAS No: 796083-83-5
• MF: C₁₇H₁₈N₂O₅S
• MW: 362.400223255157
• CID: 5227632
• Update Time: 2025-05-20

Glycine, N-[4-[[(2,4-dimethylphenyl)sulfonyl]amino]benzoyl]- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[4-[[(2,4-dimethylphenyl)sulfonyl]amino]benzoyl]-
• 2-{[4-(2,4-dimethylbenzenesulfonamido)phenyl]formamido}acetic acid

• Inchi： 1S/C17H18N2O5S/c1-11-3-8-15(12(2)9-11)25(23,24)19-14-6-4-13(5-7-14)17(22)18-10-16(20)21/h3-9,19H,10H2,1-2H3,(H,18,22)(H,20,21)
• InChI Key： BQLVEKZXBMGZFD-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC(=O)C1=CC=C(NS(C2=CC=C(C)C=C2C)(=O)=O)C=C1

Additional information on Glycine, N-[4-[[(2,4-dimethylphenyl)sulfonyl]amino]benzoyl]-

Glycine, N-[4-[[(2,4-dimethylphenyl)sulfonyl]amino]benzoyl]-: A Comprehensive Overview

The compound with CAS No. 796083-83-5, commonly referred to as Glycine, N-[4-[[(2,4-dimethylphenyl)sulfonyl]amino]benzoyl]-, is a highly specialized chemical entity with significant applications in various fields of science and technology. This compound is characterized by its unique structure, which combines the simplicity of glycine with the complexity of a sulfonyl-amino-benzoyl group. The sulfonyl group plays a pivotal role in its chemical reactivity and biological activity, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of Glycine, N-[4-[[(2,4-dimethylphenyl)sulfonyl]amino]benzoyl]- in drug discovery and development. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. The sulfonyl-amino-benzoyl group has been shown to exhibit strong binding affinities to various protein targets, making it a valuable component in the creation of novel therapeutic agents.

In terms of synthesis, the compound is typically prepared through a multi-step process involving the reaction of glycine with a sulfonylated benzene derivative. The sulfonation step is critical in determining the final product's properties, as it introduces the sulfonyl group that is essential for its reactivity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process, ensuring higher yields and better purity.

The physical properties of Glycine, N-[4-[[(2,4-dimethylphenyl)sulfonyl]amino]benzoyl]- are also noteworthy. It exhibits a high degree of solubility in polar solvents due to the presence of both hydrophilic and hydrophobic groups within its structure. This characteristic makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), where solubility is a critical factor.

From an environmental perspective, the compound has been studied for its biodegradability and eco-toxicological effects. Research indicates that under certain conditions, it can undergo microbial degradation, reducing its persistence in aquatic environments. However, further studies are required to fully understand its environmental impact and ensure sustainable practices in its production and use.

In conclusion, Glycine, N-[4-[[(2,4-dimethylphenyl)sulfonyl]amino]benzoyl]- (CAS No. 796083-83-5) stands out as a versatile chemical entity with promising applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors.